Cas no 2228995-49-9 ((6-bromo-3-chloro-2-fluorophenyl)methanethiol)

• Product Name: (6-bromo-3-chloro-2-fluorophenyl)methanethiol
• CAS No: 2228995-49-9
• MF: C₇H₅BrClFS
• MW: 255.535002470016
• CID: 5825802
• PubChem ID: 165643724
• Update Time: 2025-06-28

(6-bromo-3-chloro-2-fluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-3-chloro-2-fluorophenyl)methanethiol
• EN300-1920128
• 2228995-49-9

• Inchi： 1S/C7H5BrClFS/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2,11H,3H2
• InChI Key： UPGOSVSTOXEQFI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CS)F)Cl

Computed Properties

• Exact Mass: 253.89679g/mol
• Monoisotopic Mass: 253.89679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų

Additional information on (6-bromo-3-chloro-2-fluorophenyl)methanethiol

Introduction to (6-bromo-3-chloro-2-fluorophenyl)methanethiol (CAS No. 2228995-49-9)

(6-bromo-3-chloro-2-fluorophenyl)methanethiol) is a specialized organic compound with the chemical formula C₆H₃BrClF. This compound, identified by its unique CAS number 2228995-49-9, has garnered significant attention in the field of pharmaceutical research due to its structural complexity and potential biological activities. The presence of multiple halogen atoms, specifically bromine and chlorine, along with a fluorine substituent, makes this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural features of (6-bromo-3-chloro-2-fluorophenyl)methanethiol contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules. The methanethiol group (-SCH₃) is particularly interesting as it can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are commonly employed in the development of new therapeutic agents.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their diverse biological activities. These compounds often exhibit potent interactions with biological targets, making them suitable for the development of novel drugs. Specifically, the combination of bromine, chlorine, and fluorine in (6-bromo-3-chloro-2-fluorophenyl)methanethiol suggests potential applications in the inhibition of enzymes and receptors involved in various diseases.

One of the most compelling aspects of this compound is its potential role in the development of anticancer agents. Halogenated aromatic compounds have been shown to exhibit cytotoxic effects against various cancer cell lines. The electron-withdrawing nature of the halogen substituents can enhance the reactivity of the molecule, allowing it to interact more effectively with biological targets. Furthermore, the methanethiol group can be modified or incorporated into larger molecular frameworks to improve pharmacokinetic properties and bioavailability.

Recent studies have demonstrated that derivatives of (6-bromo-3-chloro-2-fluorophenyl)methanethiol can exhibit significant anti-inflammatory and antioxidant properties. These activities are particularly relevant given the increasing evidence linking chronic inflammation and oxidative stress to various diseases, including cancer and neurodegenerative disorders. The ability of this compound to modulate inflammatory pathways could make it a valuable tool in the development of therapeutic strategies for these conditions.

The synthesis of (6-bromo-3-chloro-2-fluorophenyl)methanethiol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of bromine and chlorine substituents typically involves electrophilic aromatic substitution reactions, while the fluorine atom can be incorporated through nucleophilic aromatic substitution or other fluorination techniques. The methanethiol group is typically introduced as a protecting group or through thiolation reactions.

In terms of applications, (6-bromo-3-chloro-2-fluorophenyl)methanethiol has shown promise as a building block for more complex molecules. Its structural features allow it to be easily modified through various chemical transformations, making it a versatile intermediate in drug discovery. Researchers have explored its use in synthesizing kinase inhibitors, which are known for their role in cancer therapy. Additionally, its potential as an intermediate in the synthesis of antiviral agents has also been investigated.

The safety profile of (6-bromo-3-chloro-2-fluorophenyl)methanethiol is an important consideration in its application to pharmaceutical research. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully understand its safety profile. This includes evaluating its effects on different cell types and assessing potential long-term effects.

In conclusion, (6-bromo-3-chloro-2-fluorophenyl)methanethiol (CAS No. 2228995-49-9) is a highly interesting compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents. The growing body of research on halogenated aromatic compounds suggests that this molecule could play a crucial role in the development of new drugs for various diseases.